Cas no 863421-79-8 (3-bromo-N-(3-cyanothiophen-2-yl)benzamide)

• Product Name: 3-bromo-N-(3-cyanothiophen-2-yl)benzamide
• CAS No: 863421-79-8
• MF: C₁₂H₇BrN₂OS
• MW: 307.165780305862
• CID: 6088551
• PubChem ID: 2105094
• Update Time: 2025-10-30

3-bromo-N-(3-cyanothiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(3-cyanothiophen-2-yl)benzamide
• Benzamide, 3-bromo-N-(3-cyano-2-thienyl)-
• SR-01000012320-1
• Z29082193
• AKOS001132465
• 863421-79-8
• F1385-0015
• CS-0265949
• SR-01000012320

• Inchi： 1S/C12H7BrN2OS/c13-10-3-1-2-8(6-10)11(16)15-12-9(7-14)4-5-17-12/h1-6H,(H,15,16)
• InChI Key： UBXASCOXSBZAEC-UHFFFAOYSA-N
• SMILES： C(NC1SC=CC=1C#N)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 305.94625g/mol
• Monoisotopic Mass: 305.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 378.2±37.0 °C(Predicted)
• pka: 12.04±0.70(Predicted)

Additional information on 3-bromo-N-(3-cyanothiophen-2-yl)benzamide

Comprehensive Overview of 3-bromo-N-(3-cyanothiophen-2-yl)benzamide (CAS No. 863421-79-8)

3-bromo-N-(3-cyanothiophen-2-yl)benzamide (CAS No. 863421-79-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzamide derivative features a unique molecular structure combining a brominated benzene ring and a cyanothiophene moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The compound's structural attributes contribute to its versatility. The presence of both electron-withdrawing groups (bromo and cyano) and the thiophene heterocycle enables diverse chemical modifications, a feature highly sought after in medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, as evidenced by growing searches for "targeted cancer therapies" and "small molecule inhibitors" across scientific databases. Its molecular weight of 307.15 g/mol and moderate lipophilicity make it suitable for bioavailability optimization studies.

From a synthetic chemistry perspective, 863421-79-8 exemplifies modern heterocyclic compound design principles. The thiophene-cyanobenzamide scaffold demonstrates improved metabolic stability compared to simpler aromatic systems, addressing a key challenge in drug development pipelines. This aligns with frequent industry queries about "improving compound half-life" and "reducing hepatic clearance." Analytical characterization typically involves HPLC purity analysis (>98%), mass spectrometry confirmation, and NMR spectral data (notable 1H-NMR signals at δ 7.2-8.1 ppm for aromatic protons).

In material science applications, the compound's conjugated π-system has sparked interest for organic electronic materials, coinciding with rising searches for "thiophene-based semiconductors." The bromine atom serves as a handle for cross-coupling reactions, particularly in palladium-catalyzed transformations like Suzuki-Miyaura couplings. This reactivity profile makes it valuable for constructing complex molecular architectures, a technique increasingly important in high-throughput screening libraries.

Environmental and green chemistry considerations have driven innovation in the compound's production. Modern synthetic routes emphasize atom economy and reduced organic solvent consumption, responding to industry demands for "sustainable chemical processes." The cyanothiophene component particularly enables click chemistry applications, a trending topic in bioconjugation research. Stability studies indicate the compound remains stable under standard storage conditions (2-8°C in amber vials), though the nitrile group warrants protection from prolonged moisture exposure.

Market analysts note growing demand for 863421-79-8 in contract research organizations, with particular interest from developers of neurological disorder treatments – a sector receiving increased funding. The compound's blood-brain barrier permeability potential, predicted by in silico models, makes it relevant to searches for "CNS-active compounds." Regulatory databases confirm its status as a non-controlled substance, facilitating global research applications without special permits.

Future research directions likely involve exploring the structure-activity relationships of analogs, especially modifications at the benzamide carbonyl and thiophene 5-position. The scientific community anticipates publications examining its crystal polymorphism – crucial for pharmaceutical formulation – and potential in cocrystal engineering. These developments align with patent trends showing increased filings for multi-target-directed ligands incorporating similar scaffolds.